Cas no 1019477-71-4 (1-(2-bromophenyl)ethyl(propan-2-yl)amine)

• Product Name: 1-(2-bromophenyl)ethyl(propan-2-yl)amine
• CAS No: 1019477-71-4
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5175852
• PubChem ID: 43177212
• Update Time: 2026-03-04

1-(2-bromophenyl)ethyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-α-methyl-N-(1-methylethyl)-
• n-(1-(2-Bromophenyl)ethyl)propan-2-amine
• 1-(2-bromophenyl)ethyl(propan-2-yl)amine

• Inchi： 1S/C11H16BrN/c1-8(2)13-9(3)10-6-4-5-7-11(10)12/h4-9,13H,1-3H3
• InChI Key： JVQGMVCOZIUHMJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Br)(C)NC(C)C

Additional information on 1-(2-bromophenyl)ethyl(propan-2-yl)amine

1-(2-Bromophenyl)Ethyl(propan-2-yl)Amine: A Comprehensive Overview

1-(2-Bromophenyl)ethyl(propan-2-yl)amine (CAS No. 1019477-71-4) is a versatile organic compound with significant applications in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound, also referred to as N-(2-bromophenyl)-N-isopropylethylamine, is characterized by its unique structure, which combines a bromophenyl group with an isopropylamine moiety. The bromophenyl group imparts electronic properties that enhance the compound's reactivity, while the isopropylamine group contributes to its stability and solubility in organic solvents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-bromophenyl)ethyl(propan-2-yl)amine through various routes. One of the most widely adopted methods involves the nucleophilic substitution of 2-bromophenethyl chloride with isopropylamine. This reaction is typically carried out under mildly basic conditions, ensuring high yields and excellent purity. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which have provided insights into its conformational flexibility and intermolecular interactions.

The physical and chemical properties of 1-(2-bromophenyl)ethyl(propan-2-yl)amine are critical for its application in various industries. It exhibits a melting point of approximately 55°C and a boiling point around 185°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane, ethyl acetate, and acetonitrile makes it ideal for use in solution-phase reactions. Furthermore, the compound's stability under thermal and oxidative conditions has been evaluated, revealing its suitability for long-term storage and large-scale production processes.

In the pharmaceutical industry, 1-(2-bromophenyl)ethyl(propan-2-yl)amine has emerged as a valuable intermediate in the synthesis of bioactive compounds. For instance, it has been employed as a building block in the development of novel kinase inhibitors, which hold promise for treating various cancers. Recent studies have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis, making it a potential candidate for anticancer drug discovery.

Beyond pharmaceutical applications, this compound has found utility in agrochemistry as an intermediate in the synthesis of herbicides and fungicides. Its ability to interact with biological targets through non-covalent interactions such as hydrogen bonding and π–π stacking has been leveraged to design more effective agrochemical agents. Moreover, its role in materials science is gaining traction due to its potential as a precursor for advanced polymers and nanoparticles.

Recent research has also explored the environmental fate and toxicity of 1-(2-bromophenyl)ethyl(propan-2-yl)amine. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. However, further investigations are required to fully understand its impact on aquatic ecosystems and terrestrial organisms.

In conclusion, 1-(2-bromophenyl)ethyl(propan-2-yl)amine (CAS No. 1019477-71-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the development of innovative solutions in medicine, agriculture, and materials science.